Cas no 134963-38-5 (9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine)

9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine structure
134963-38-5 structure
Product Name:9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
CAS No:134963-38-5
MF:C12H18N6O3
MW:294.309721469879
CID:1236999
PubChem ID:452774
Update Time:2025-04-20

9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 9-[3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
    • 9H-Purin-6-amine, 9-(3-deoxy-3-(dimethylamino)-beta-D-arabinofuranosyl)
    • 9H-Purin-6-amine, 9-[3-deoxy-3-(dimethylamino)-.beta.-D-arabinofuranosyl]
    • (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(dimethylamino)-5-(hydroxymethyl)oxolan-3-ol
    • 134963-38-5
    • (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(dimethylamino)-5-(hydroxymethyl)tetrahydrofuran-3-ol
    • 3'DiMeNHdA
    • DTXSID00159168
    • NSC607633
    • 3'-(N,N-Dimethylamino)-3'-deoxyadenosine
    • NSC 607633
    • Inchi: 1S/C12H18N6O3/c1-17(2)8-6(3-19)21-12(9(8)20)18-5-16-7-10(13)14-4-15-11(7)18/h4-6,8-9,12,19-20H,3H2,1-2H3,(H2,13,14,15)/t6-,8-,9+,12-/m1/s1
    • InChI Key: CNRXXRJDMFDIEY-QRKAXHLRSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)N(C)C)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 294.14424
  • Monoisotopic Mass: 294.144
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.9
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.7
  • Boiling Point: 616.8°C at 760 mmHg
  • Flash Point: 326.8°C
  • Refractive Index: 1.775
  • PSA: 122.55
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